Cas no 21491-96-3 (methyl 3-chloro-2,2-dimethylpropanoate)

• Product Name: methyl 3-chloro-2,2-dimethylpropanoate
• CAS No: 21491-96-3
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 1408492
• PubChem ID: 543185
• Update Time: 2025-06-09

methyl 3-chloro-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-2,2-dimethylpropanoatato(4-)
• Methyl 3-chloro-2,2-dimethylpropanoate
• propanoic acid, 3-chloro-2,2-dimethyl-, methyl ester
• Propionic acid, 3-chloro-2,2-dimethyl-, methyl ester
• 3-Chloro-2,2-dimethylpropionic acid methyl ester
• methyl 3-chloro-2,2-dimethylpropanoate

• Inchi： 1S/C6H11ClO2/c1-6(2,4-7)5(8)9-3/h4H2,1-3H3
• InChI Key： CKYBSQGDQJXNSB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)(C)CCl

Computed Properties

• Exact Mass: 150.045
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.056
• Boiling Point: 160.9°C at 760 mmHg
• Flash Point: 56°C
• Refractive Index: 1.425